Cas no 1638759-52-0 (tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate)

Tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate is a versatile spirocyclic compound featuring both hydroxyl and tert-butoxycarbonyl (Boc) protecting groups. Its unique spiro[3.4]octane scaffold offers structural rigidity, making it valuable in medicinal chemistry for the design of conformationally constrained analogs. The Boc group enhances solubility and facilitates selective deprotection under mild acidic conditions, while the hydroxyl group provides a handle for further functionalization. This compound is particularly useful in peptide and heterocycle synthesis, where its stability and reactivity balance make it a preferred intermediate. Its well-defined stereochemistry also supports applications in chiral synthesis and drug discovery.

tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate structure

1638759-52-0 structure

Product Name:tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate

CAS No:1638759-52-0

MF:C₁₁H₁₉NO₄

MW:229.27286362648

CID:4612082

PubChem ID:118997559

Update Time:2025-05-28

tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate
- SB11876
- tert-butyl3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate
- 6-Boc-3-hydroxy-1-oxa-6-aza-spiro[3.4]octane
- 1638759-52-0
- CS-0055592
- P14317
- MDL： MFCD27987061
- Inchi： 1S/C11H19NO4/c1-10(2,3)16-9(14)12-5-4-11(7-12)8(13)6-15-11/h8,13H,4-7H2,1-3H3
- InChI Key： SPOCLUHBMKDJDW-UHFFFAOYSA-N
- SMILES： O1C2(CCN(C(OC(C)(C)C)=O)C2)C(O)C1

Computed Properties

Exact Mass: 229.13140809g/mol
Monoisotopic Mass: 229.13140809g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 299
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 59Å²

tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM210869-250mg	tert-Butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	97%	250mg	$***	2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126232-100mg	tert-Butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	98%	100mg	￥6760	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126232-250mg	tert-Butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	98%	250mg	￥10089	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126232-500mg	tert-Butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	98%	500mg	￥18013	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1126232-1g	tert-Butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	98%	1g	￥23418	2023-04-15
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06685-100MG	tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	95%	100MG	￥ 4,131.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06685-250MG	tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	95%	250MG	￥ 6,606.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06685-500MG	tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	95%	500MG	￥ 11,008.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06685-1G	tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	95%	1g	￥ 16,513.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06685-5G	tert-butyl 3-hydroxy-1-oxa-6-azaspiro[3.4]octane-6-carboxylate	1638759-52-0	95%	5g	￥ 49,539.00	2023-04-14